Cas no 518070-24-1 (2-Cyano-5-fluorobenzoic acid)
2-Cyano-5-fluorobenzoic acid structure
2-Cyano-5-fluorobenzoic acid
518070-24-1
C8H4NO2F
165.12126
366426
2-Cyano-5-fluorobenzoic acid Properties
Names and Identifiers
-
- 2-Cyano-5-fluorobenzoic acid
- Benzoic acid,2-cyano-5-fluoro-
- 2-Cyano-5-fluoro-benzoic acid
- AC1MCTCD
- ACT11986
- CTK4J4910
- PubChem4599
- SBB064451
- SureCN1110956
- Benzoic acid, 2-cyano-5-fluoro- (9CI)
- +Expand
-
- MUQWLBDSRBARGV-UHFFFAOYSA-N
- InChI=1S/C8H4FNO2/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3H,(H,11,12)
- C1=CC(=CC(=C1C#N)C(=O)O)F
Computed Properties
- 165.02262
- 1
- 3
- 1
- 12
Experimental Properties
- 61.09
- 1.42
2-Cyano-5-fluorobenzoic acid Price
2-Cyano-5-fluorobenzoic acid Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:518070-24-1)
TANG SI LEI
15026964105
2881489226@qq.com
2-Cyano-5-fluorobenzoic acid Related Literature
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Ying Qin,Liang Sun,Xixuan Li,Qingqing Cao,Hao Wang,Xingfu Tang,Ling Ye J. Mater. Chem., 2011,21, 18003-18010
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Zohreh Moradi,Ebrahim Alipanahpour Dil,Arash Asfaram Analyst, 2019,144, 4351-4361
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3. A cleavable azide resin for direct click chemistry mediated enrichment of alkyne-labeled proteins†Lennart Lykke,Niels Gregersen,Karl Anker Jørgensen,Mogens Johannsen Chem. Commun., 2014,50, 12098-12100
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Maria A. Bacigalupo,Adriano Ius,Renato Longhi,Giacomo Meroni Analyst, 2000,125, 1847-1850
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Kang Zhang,Zhenyan Liang,Huayao Tu J. Mater. Chem. A, 2022,10, 23799-23810
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Hyejin Lee,Sunwoo Kang,Jin Yong Lee,Jong Hwa Jung Soft Matter, 2012,8, 2950-2955
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Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787
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8. Crosstalk between arterial components and bioresorbable, 3-D printed poly-l-lactic acid scaffolds†Yang Wang,Yuhua Huang,Ruolin Du,Shuang Ge,Yanhong Li,Guixue Wang,Yazhou Wang,Tieying Yin Biomater. Sci., 2022,10, 5121-5133
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Xiaofeng Tan,Lianhua Zhang,Xiaobo Deng,Luyang Miao,He Li,Gengxiu zheng New J. Chem., 2017,41, 11867-11871
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Baojiu Chen,Xiangping Li,Jinsu Zhang,Jiashi Sun,Haiyang Zhong,Lihong Cheng,Shaobo Fu,Hua Zhong,Yizhuo Wang,Xiangqing Zhang,Haiping Xia,Ruinian Hua J. Mater. Chem. C, 2013,1, 2338-2344
Recommended suppliers
Amadis Chemical Company Limited
(CAS:518070-24-1)2-Cyano-5-fluorobenzoic acid
99%
5g
288.0